Cas no 39552-81-3 (Methyl 2-(4-aminophenyl)acetate)

• Product Name: Methyl 2-(4-aminophenyl)acetate
• CAS No: 39552-81-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD06200783
• CID: 303888
• PubChem ID: 2761030
• Update Time: 2025-07-23

Methyl 2-(4-aminophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneaceticacid, 4-amino-, methyl ester
• Methyl 2-(4-aminophenyl)acetate
• 2-(4-aminophenyl)propanoate
• 4-[(Methoxycarbonyl)methyl]aniline
• 4-aminobenzeneacetic acid methyl ester
• METHYL-(4-AMINOPHENYL)ACETATE
• (4-aminophenyl)acetic acid methyl ester
• 1-(Chloromethyl)-3,5-bis(methylsulfonyl)benzene
• C-5280
• I05-1390
• methyl (p-aminophenyl)acetate
• Methyl 4-aminophenyl acetate
• Methyl p-aminobenzeneacetate
• Methyl p-aminophenylacetate
• p-(Methoxycarbonylmethyl)aniline
• Methyl 4-aminophenylacetate
• Benzeneacetic acid, 4-amino-, methyl ester
• methyl (4-aminophenyl)acetate
• TVIVLENJTXGRAM-UHFFFAOYSA-N
• methyl-p-aminophenylacetate
• methyl-4-aminophenylacetate
• methyl p-aminophenyl acetate
• methyl 4-aminophenyla-cetate
• p-methoxycarbonylmethylaniline
• Methyl(4-aminophenyl)acetate
• p-(Meth
• Methyl 4-aminobenzeneacetate; Methyl 4-aminophenylacetate; Methyl p-aminobenzeneacetate; Methyl p-aminophenylacetate
• SY100571
• FT-0677341
• PS-3073
• AKOS000111662
• 4-aminobenzeneacetic acid, methyl ester
• 4-amino-phenyl acetic acid methyl ester
• Methyl (4-aminophenyl)acetate, AldrichCPR
• SB74536
• SCHEMBL1161121
• CS-0028736
• AMY14443
• A824616
• Methyl 4-aminobenzeneacetate
• (4-Amino-phenyl)-acetic acid methyl ester
• methyl2-(4-aminophenyl)acetate
• MFCD06200783
• AB7450
• 4-aminophenylacetic acid, methyl ester
• EN300-55739
• 39552-81-3
• 4-aminophenyl acetic acid methylester
• F0001-1112

• MDL： MFCD06200783
• Inchi： 1S/C9H11NO2/c1-12-9(11)6-7-2-4-8(10)5-3-7/h2-5H,6,10H2,1H3
• InChI Key： TVIVLENJTXGRAM-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.143±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 197-200°C
• Boiling Point: 277.2±15.0℃ at 760 mmHg
• Flash Point: 162.4±20.9 °C
• Solubility: Slightly soluble (5 g/l) (25 º C),
• PSA: 52.32000
• LogP: 1.56550
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-(4-aminophenyl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 43-52
• Safety Instruction： 36-37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Methyl 2-(4-aminophenyl)acetate

Recent Advances in the Application of Methyl 2-(4-aminophenyl)acetate (CAS: 39552-81-3) in Chemical Biology and Pharmaceutical Research

Methyl 2-(4-aminophenyl)acetate (CAS: 39552-81-3) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its significance in drug discovery and chemical biology, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential clinical implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-(4-aminophenyl)acetate as a precursor for the synthesis of tyrosine kinase inhibitors. The study demonstrated that this compound could be efficiently converted into potent inhibitors targeting EGFR and HER2, which are critical in cancer therapy. The synthetic route achieved a high yield (85%) and excellent purity, making it a viable option for large-scale production.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where Methyl 2-(4-aminophenyl)acetate was utilized to develop novel anti-inflammatory agents. The researchers modified the ester group to enhance bioavailability and reduce toxicity, resulting in compounds with improved pharmacokinetic profiles. These findings underscore the versatility of this intermediate in optimizing drug candidates for better therapeutic outcomes.

Recent computational studies have also shed light on the molecular interactions of Methyl 2-(4-aminophenyl)acetate derivatives. Density functional theory (DFT) calculations revealed that the amino and ester functional groups play a crucial role in binding to target proteins, such as COX-2 and NF-κB. These insights are invaluable for rational drug design and could accelerate the discovery of next-generation therapeutics.

In addition to its pharmaceutical applications, Methyl 2-(4-aminophenyl)acetate has been investigated in chemical biology for labeling and imaging purposes. A 2024 study in ACS Chemical Biology described its use as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, enabling real-time monitoring of oxidative stress in disease models.

Despite these promising developments, challenges remain in the scalability and cost-effectiveness of synthesizing Methyl 2-(4-aminophenyl)acetate. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and enzymatic transformations, to address these issues. A breakthrough in this area was reported in Green Chemistry, where a biocatalytic method achieved a 90% yield with minimal environmental impact.

In conclusion, Methyl 2-(4-aminophenyl)acetate (CAS: 39552-81-3) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications—from drug synthesis to molecular imaging—highlight its importance in advancing medical science. Future research should focus on optimizing synthetic routes, exploring new biological targets, and translating these findings into clinical applications.